4-Chloro-3,5-dinitrobenzene-1-sulfonyl chloride

• CAS No.: 35168-72-0
• Molecular Formula: C6H2Cl2N2O6S
• Molecular Weight: 301.06 g/mol
• IUPAC Name: 4-chloro-3,5-dinitrobenzenesulfonyl chloride
• InChI: InChI=1S/C6H2Cl2N2O6S/c7-6-4(9(11)12)1-3(17(8,15)16)2-5(6)10(13)14/h1-2H
• InChI Key: HWDHSNIJSYPCGB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])Cl)[N+](=O)[O-])S(=O)(=O)Cl

Description

4-Chloro-3,5-dinitrobenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C6H2Cl2N2O6S and its molecular weight is 301.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

760 g (2 moles) 3,5-dinitro-4-chlorobenzenesulfonic acid potassium salt (approx. 85%) and 614 g (4 moles) phosphorus oxychloride were reacted as in Example 1(a) in 800 ml acetonitrile and 800 ml tetramethylenesulfone.